Cas no 1426291-49-7 (5-(azetidin-3-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole hydrochloride)

• Product Name: 5-(azetidin-3-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole hydrochloride
• CAS No: 1426291-49-7
• MF: C₁₃H₁₆ClN₃O₂
• MW: 281.738041877747
• MDL: MFCD16652985
• CID: 4603724
• PubChem ID: 72716122
• Update Time: 2025-06-08

5-(azetidin-3-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Azetidin-3-yl-3-(2-methoxybenzyl)-1,2,4-oxadiazole hydrochloride
• 5-(azetidin-3-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole hydrochloride

• MDL： MFCD16652985
• Inchi： 1S/C13H15N3O2.ClH/c1-17-11-5-3-2-4-9(11)6-12-15-13(18-16-12)10-7-14-8-10;/h2-5,10,14H,6-8H2,1H3;1H
• InChI Key： CFIWDWGVUSKLMZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC)C1=NOC(C2CNC2)=N1.Cl

Additional information on 5-(azetidin-3-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole hydrochloride

Introduction to 5-(azetidin-3-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole hydrochloride (CAS No. 1426291-49-7) and Its Emerging Applications in Chemical Biology

5-(azetidin-3-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole hydrochloride, identified by the CAS number 1426291-49-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of an azetidine ring and a 2-methoxyphenylmethyl substituent in its molecular framework imparts distinct chemical and biological properties, making it a promising candidate for further investigation.

The 1,2,4-oxadiazole core is a heterocyclic scaffold that has been extensively studied for its ability to modulate various biological pathways. This moiety is known to exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The azetidin-3-yl group further enhances the compound's potential by introducing a rigid cyclic structure that can interact with biological targets in a specific manner. Additionally, the 2-methoxyphenylmethyl substituent adds another layer of complexity, influencing both the solubility and binding affinity of the molecule.

In recent years, there has been a surge in research focused on developing novel small molecules that can interact with biological targets with high specificity and efficacy. 5-(azetidin-3-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole hydrochloride has emerged as a compound of interest due to its structural features that suggest potential applications in drug discovery. Specifically, its ability to modulate enzyme activity and receptor binding has led to investigations into its role in treating conditions such as inflammation and neurodegeneration.

One of the most compelling aspects of this compound is its potential as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in inflammation. COX enzymes are targeted by well-known nonsteroidal anti-inflammatory drugs (NSAIDs), but there remains a need for more selective inhibitors that can minimize side effects. The structural features of 5-(azetidin-3-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole hydrochloride make it a promising candidate for developing such selective inhibitors.

Furthermore, the compound's interaction with serotonin receptors has been explored in preclinical studies. Serotonin receptors are involved in various physiological processes, including mood regulation, pain perception, and gastrointestinal function. Modulating these receptors has therapeutic implications for conditions such as depression, anxiety disorders, and chronic pain syndromes. The unique structural motifs in 5-(azetidin-3-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole hydrochloride may allow it to bind to specific serotonin receptor subtypes with high affinity, potentially leading to novel therapeutic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 5-(azetidin-3-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole hydrochloride with high precision. These computational studies have provided insights into how the compound interacts with biological targets at the molecular level. For instance, molecular docking simulations have shown that the azetidine ring and 1,2,4-oxadiazole core can form stable hydrogen bonds with key residues in protein binding pockets. Additionally, the 2-methoxyphenylmethyl substituent appears to occupy hydrophobic regions of the target proteins, enhancing binding affinity.

The hydrochloride salt form of this compound (5-(azetidin-3-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole hydrochloride) improves its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations. Solubility is a critical factor in drug development as it affects bioavailability and pharmacokinetic properties. By enhancing solubility through salt formation, researchers can optimize dosing regimens and improve patient compliance.

Preclinical studies have begun to explore the pharmacological profile of 5-(azetidin-3-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole hydrochloride in various disease models. In vitro assays have demonstrated inhibitory activity against enzymes such as COX and certain serotonergic receptors. These findings are supported by initial in vivo studies that show promising results in animal models of inflammation and pain relief. While these studies are still in early stages,5-(azetidin-3-ylyl)-3-[